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These application notes provide detailed protocols for the administration of amprolium in
experimental settings to study its efficacy against coccidiosis in poultry. The focus is on the
standardized induction of coccidiosis and subsequent treatment with amprolium, as this
reflects the common experimental design in research.

Introduction

Coccidiosis, a parasitic disease of the intestinal tract caused by protozoa of the genus Eimeria,
poses a significant threat to poultry health and productivity.[1][2] Amprolium is a synthetic
anticoccidial agent widely used for the prevention and treatment of this disease.[3][4][5][6] Its
mechanism of action involves the competitive inhibition of thiamine (vitamin B1) uptake by
Eimeria parasites.[3][6][7][8] As a thiamine analog, amprolium blocks the thiamine transporters
of the parasite, leading to a deficiency of this essential vitamin and subsequent starvation and
inhibition of parasite development, particularly during the schizont stage.[7][8] This document
outlines protocols for the experimental induction of coccidiosis and the subsequent
administration of amprolium to evaluate its therapeutic and prophylactic effects.
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The following tables summarize quantitative data from various studies on amprolium

administration for the control of experimental coccidiosis.

Table 1: Amprolium Administration Protocols in Broiler Chickens for Coccidiosis Treatment

Parameter Study 1 Study 2 Study 3
Animal Model Broiler Chickens Broiler Chickens Pheasants
E. colchici, E.
Eimeria Species E. tenella Mixed field isolates duodenalis, E.
phasiani
2 x 10# sporulated 5 x 10* mixed -
Challenge Dose Not specified

oocysts

sporulated oocysts

Amprolium Dosage

20 mg/kg body weight

150 ppm in drinking

water

0.0175% in feed

Administration Route

Oral gavage

Drinking water

Feed

Administration

Duration

Post-infection

Post-symptom onset

First 4 weeks of life

Primary Outcome

Reduced oocyst
shedding, lower lesion

scores

Reduction in oocyst

shedding

Protection against
mortality (3% vs 35%)

Reference

[1]

[110]

[11]

Table 2: Prophylactic Amprolium Administration Protocols in Poultry
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Parameter Study 1 Study 2
Animal Model Turkeys Poultry
Eimeria Species Eimeria spp. Eimeria spp.

1 kg per 5000 litres of drinking

Amprolium Dosage 0.0125% in the diet

water
Administration Route Feed Drinking water
Administration Duration Continuous 1-2 weeks
Primary Outcome Prevention of coccidiosis Prevention of coccidiosis
Reference [12]

Experimental Protocols

Protocol 1: Induction of Experimental Coccidiosis in
Broiler Chickens

This protocol describes the standard method for inducing a controlled Eimeria infection in
broiler chickens for research purposes.

Materials:

o Day-old broiler chicks

» Coccidia-free starter feed and water

e Sporulated oocysts of the desired Eimeria species (e.g., E. tenella, E. acervulina)

e Oral gavage needles

e Syringes

e Housing with controlled temperature and lighting, and wire floors to prevent reinfection.

Procedure:
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» Acclimation: House day-old chicks in a clean, disinfected brooder with ad libitum access to
coccidia-free feed and water for approximately 14 days.

e Inoculum Preparation: Prepare a suspension of sporulated Eimeria oocysts in a suitable
vehicle (e.g., water, 1% w/v potassium dichromate) to a final concentration for the desired
challenge dose (e.g., 2 x 10* oocysts/mL).

« Infection: At 14 days of age, individually weigh each bird and administer a 1 mL oral gavage
of the oocyst suspension.

e Control Group: An uninfected control group should receive a sham inoculation of the vehicle
only.

o Monitoring: Observe the birds daily for clinical signs of coccidiosis, which may include bloody
diarrhea, weight loss, and reduced feed intake.[1]

o Data Collection: At a predetermined time post-infection (typically 5-7 days), euthanize a
subset of birds for lesion scoring of the affected intestinal regions. Fecal samples can also be
collected to determine oocyst shedding rates.

Protocol 2: Amprolium Administration for Therapeutic
Efficacy Testing

This protocol details the administration of amprolium to birds following the induction of
experimental coccidiosis to evaluate its therapeutic efficacy.

Materials:

o Experimentally infected broiler chickens (as per Protocol 1)
e Amprolium solution or powder

o Medicated drinking water system or feed mixing equipment
Procedure:

¢ Infection: Induce coccidiosis in broiler chickens as described in Protocol 1.
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o Treatment Initiation: At a specified time post-infection (e.g., 24 or 48 hours), begin
amprolium administration to the treatment groups.

o Administration Routes:

o Drinking Water: Prepare a stock solution of amprolium and administer it through the
drinking water at the desired concentration (e.g., 150 ppm).[9] Ensure this is the sole
source of drinking water.

o Feed: Incorporate amprolium into the feed at the target concentration (e.g., 0.0125%).[12]

o Oral Gavage: For precise individual dosing, administer a prepared amprolium solution
directly to each bird via oral gavage (e.g., 20 mg/kg body weight).[1]

o Treatment Duration: Continue amprolium administration for a predetermined period,
typically 5-7 days.

o Data Collection and Analysis: At the end of the treatment period, collect data on parameters
such as:

o

Body weight gain

Feed conversion ratio

[¢]

Intestinal lesion scores

[¢]

[e]

Oocyst shedding (oocysts per gram of feces)

o

Mortality rates

o Comparison: Compare the results from the amprolium-treated groups to both the infected,
untreated control group and the uninfected control group to determine the efficacy of the
treatment.

Mandatory Visualizations
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Caption: Mechanism of action of amprolium in Eimeria.
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Caption: Experimental workflow for evaluating amprolium efficacy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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